molecular formula C10H10F2O2S B8329196 4-Cyclobutanesulfonyl-1,2-difluoro-benzene

4-Cyclobutanesulfonyl-1,2-difluoro-benzene

Cat. No.: B8329196
M. Wt: 232.25 g/mol
InChI Key: XKWYRHMQLLSWKC-UHFFFAOYSA-N
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Description

4-Cyclobutanesulfonyl-1,2-difluoro-benzene is a useful research compound. Its molecular formula is C10H10F2O2S and its molecular weight is 232.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H10F2O2S

Molecular Weight

232.25 g/mol

IUPAC Name

4-cyclobutylsulfonyl-1,2-difluorobenzene

InChI

InChI=1S/C10H10F2O2S/c11-9-5-4-8(6-10(9)12)15(13,14)7-2-1-3-7/h4-7H,1-3H2

InChI Key

XKWYRHMQLLSWKC-UHFFFAOYSA-N

Canonical SMILES

C1CC(C1)S(=O)(=O)C2=CC(=C(C=C2)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 5.6 mmol 3,4-difluoro-benzenesulfinic acid and 6.2 mmol triethylamine in 10 ml DMF were added 8.4 mmol bromocyclobutane and 0.2 mmol sodium iodide and the mixture heated at 100° C. for 48 h. The reaction mixture was then poured onto water and extracted three times with ethyl acetate. The combined organic phases were then washed with saturated aq. NaCl solution, dried over Na2SO4, and concentrated in vacuo. The residue was chromatographed on silica gel (eluant: ethyl acetate/heptane gradient) to afford the title compound. MS (m/e): 233.1 (M+H+, 100%)
Quantity
5.6 mmol
Type
reactant
Reaction Step One
Quantity
6.2 mmol
Type
reactant
Reaction Step One
Quantity
8.4 mmol
Type
reactant
Reaction Step One
Quantity
0.2 mmol
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One

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